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Compound of Interest

Compound Name: TCO-PEG2-amine

Cat. No.: B15063031

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of TCO-PEG2-amine, a key reagent in the field

of bioorthogonal chemistry. Tailored for both beginners and experienced researchers, this

document details the fundamental principles of its application, particularly in the context of the

inverse-electron-demand Diels-Alder (IEDDA) reaction, alongside detailed experimental

protocols and an exploration of its role in advancing drug development and the study of cellular

signaling.

Introduction to Bioorthogonal Chemistry and TCO-
PEG2-amine
Bioorthogonal chemistry encompasses a suite of chemical reactions that can proceed within a

living system without interfering with native biochemical processes.[1][2] Coined by Carolyn R.

Bertozzi, the term "bioorthogonal" signifies reactions that are highly selective and

biocompatible, operating under physiological conditions of temperature, pH, and aqueous

environment.[2][3] These reactions typically involve two components: a chemical reporter, a

functional group not naturally present in biological systems, which is introduced into a
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biomolecule of interest, and a probe molecule containing a complementary functional group

that selectively reacts with the reporter.[2]

Among the most powerful bioorthogonal reactions is the IEDDA cycloaddition between a

tetrazine and a trans-cyclooctene (TCO). This reaction is prized for its exceptionally fast

kinetics and high specificity. TCO-PEG2-amine is a bifunctional molecule designed to leverage

this powerful chemistry. It features a reactive TCO moiety for highly efficient "click" reactions

with tetrazines and a terminal primary amine group, which allows for its conjugation to a wide

range of biomolecules and surfaces. The inclusion of a two-unit polyethylene glycol (PEG)

spacer enhances the hydrophilicity of the molecule, which can improve solubility and reduce

non-specific interactions of the resulting bioconjugate.

Core Principles of TCO-Tetrazine Ligation
The reaction between TCO and tetrazine is a cornerstone of bioorthogonal chemistry, prized for

its exceptional speed and selectivity. This reaction, a type of [4+2] cycloaddition, is classified as

an inverse-electron-demand Diels-Alder reaction. In this process, the electron-deficient

tetrazine acts as the diene, and the strained, electron-rich TCO serves as the dienophile. The

reaction proceeds rapidly to form an unstable intermediate, which then undergoes a retro-

Diels-Alder reaction to release nitrogen gas (N₂), resulting in a stable dihydropyridazine

product.

Physicochemical Properties and Handling of TCO-
PEG2-amine
A clear understanding of the physicochemical properties of TCO-PEG2-amine is crucial for its

effective use in experimental settings.
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Property Value Reference

Chemical Formula C₁₅H₂₈N₂O₄

Molecular Weight 300.39 g/mol

CAS Number 2141981-87-3

Appearance Colorless to light yellow liquid

Solubility DMSO, DCM, DMF

Storage (Neat) 4°C, protect from light

Storage (In Solvent)
-20°C for 1 month; -80°C for 6

months (protect from light)

Purity Typically ≥95%

Important Handling Considerations:

Stability: The trans-cyclooctene group is susceptible to isomerization to its unreactive cis-

cyclooctene (CCO) form, a process that can be accelerated by the presence of thiols.

Therefore, long-term storage of TCO-containing compounds is not recommended.

Moisture Sensitivity: When using TCO-PEG2-amine that has been stored at low

temperatures, it is important to allow the vial to equilibrate to room temperature before

opening to prevent condensation of moisture, which can hydrolyze the reagent.

Synthesis of TCO-PEG2-amine: A Simplified
Overview
While TCO-PEG2-amine is commercially available, understanding its synthesis provides

valuable context for its application. The synthesis of TCO-PEG-amine derivatives generally

involves a multi-step process. A simplified, conceptual pathway is outlined below.

This process begins with a suitable cyclooctene precursor, which is then converted to the

strained trans-isomer. The TCO ring is subsequently functionalized to allow for the attachment

of the PEG linker. A common strategy involves the introduction of an N-hydroxysuccinimidyl
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(NHS) ester, which can then react with the primary amine of a mono-protected PEG-diamine.

The final step involves the removal of the protecting group to yield the free amine of TCO-
PEG2-amine.

Applications in Research and Drug Development
The unique properties of TCO-PEG2-amine make it a versatile tool in various research and

development areas.

PROteolysis TArgeting Chimeras (PROTACs): TCO-PEG2-amine serves as a valuable PEG-

based linker for the synthesis of PROTACs. PROTACs are heterobifunctional molecules that

recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome. The PEG linker in TCO-PEG2-amine
can improve the solubility and pharmacokinetic properties of the PROTAC molecule.

Antibody-Drug Conjugates (ADCs): In the field of targeted cancer therapy, TCO-PEG2-
amine can be used to construct ADCs. An antibody targeting a tumor-specific antigen can be

conjugated to a potent cytotoxic drug via the TCO-PEG2-amine linker. The bioorthogonal

nature of the TCO-tetrazine ligation allows for the specific and efficient attachment of the

drug to the antibody under mild conditions.

Cellular Imaging and Tracking: The fast reaction kinetics of the TCO-tetrazine ligation are

ideal for labeling and imaging biomolecules in living cells. A biomolecule of interest can be

functionalized with TCO-PEG2-amine, and then a tetrazine-conjugated fluorophore can be

introduced to visualize the biomolecule's localization and dynamics.

Example Application: Targeting the HER2 Signaling
Pathway in Cancer
The Human Epidermal Growth Factor Receptor 2 (HER2) is a receptor tyrosine kinase that is

overexpressed in certain types of cancer, such as breast and gastric cancer. Its overexpression

leads to uncontrolled cell growth and proliferation. TCO-PEG linkers are utilized in the

development of ADCs that target HER2-positive cancer cells.

In this application, an anti-HER2 antibody is conjugated to a cytotoxic drug using a TCO-PEG

linker. The resulting ADC specifically binds to the HER2 receptor on the surface of cancer cells.
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The ADC-receptor complex is then internalized, and the cytotoxic drug is released inside the

cell, leading to apoptosis. The use of a TCO-PEG linker allows for precise control over the

drug-to-antibody ratio and can improve the overall efficacy and safety of the ADC.

Experimental Protocols
The following protocols provide a general framework for the use of TCO-PEG2-amine in

bioconjugation. Optimization may be required for specific applications.

Protocol 1: Labeling of a Protein with a Carboxylic Acid
using TCO-PEG2-amine and EDC
This protocol describes the conjugation of TCO-PEG2-amine to a protein containing accessible

carboxylic acid residues (e.g., aspartic acid, glutamic acid) using 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) as a coupling agent.

Materials:

Protein of interest in an amine-free buffer (e.g., MES buffer, pH 6.0)

TCO-PEG2-amine

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

N-hydroxysuccinimide (NHS) or Sulfo-NHS (optional, to increase efficiency)

Anhydrous DMSO

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column

Procedure:

Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in an

amine-free buffer.

Reagent Preparation:
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Prepare a 10 mM stock solution of TCO-PEG2-amine in anhydrous DMSO.

Prepare a 100 mM stock solution of EDC in the reaction buffer.

(Optional) Prepare a 100 mM stock solution of NHS or Sulfo-NHS in the reaction buffer.

Activation of Carboxylic Acids:

Add EDC to the protein solution to a final concentration of 5-10 mM.

(Optional) Add NHS or Sulfo-NHS to the protein solution to a final concentration of 5-10

mM.

Incubate for 15 minutes at room temperature.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the TCO-PEG2-amine stock solution to the activated

protein solution.

Incubate for 2 hours at room temperature with gentle mixing.

Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-

100 mM. Incubate for 15 minutes at room temperature.

Purification: Remove excess, unreacted TCO-PEG2-amine and other reagents using a

desalting column equilibrated with the desired storage buffer.

Protocol 2: Ligation of a TCO-labeled Protein with a
Tetrazine-Fluorophore
This protocol describes the reaction between the TCO-functionalized protein from Protocol 1

and a tetrazine-conjugated fluorescent dye.

Materials:

TCO-labeled protein
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Tetrazine-fluorophore

Reaction buffer (e.g., PBS, pH 7.4)

Anhydrous DMSO

Procedure:

Reagent Preparation:

Prepare the TCO-labeled protein in the reaction buffer.

Prepare a 1-10 mM stock solution of the tetrazine-fluorophore in anhydrous DMSO.

Ligation Reaction:

Add a 1.5- to 5-fold molar excess of the tetrazine-fluorophore stock solution to the TCO-

labeled protein solution.

Incubate for 30 minutes to 2 hours at room temperature, protected from light. The reaction

progress can sometimes be monitored by the disappearance of the characteristic color of

the tetrazine.

Purification (Optional): If necessary, the fluorescently labeled protein can be purified from

excess tetrazine-fluorophore using a desalting column.

Quantitative Data Summary and Comparison
The efficiency of bioorthogonal reactions is highly dependent on the kinetic properties of the

reagents. The TCO-tetrazine ligation is renowned for its rapid kinetics. The length of the PEG

linker can also influence the properties of the resulting bioconjugate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15063031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
TCO-PEG
Linkers

DBCO-PEG
Linkers

Maleimide-
PEG Linkers

Reference

Reaction Type
IEDDA (with

Tetrazine)

SPAAC (with

Azide)

Thiol-Maleimide

Conjugation

Second-Order

Rate Constant

(k₂) (M⁻¹s⁻¹)

800 - 210,000 ~2.1 Not applicable

Typical Reaction

Time
30 - 60 minutes 2 - 12 hours 1 - 4 hours

Effect of

Increasing PEG

Length on Blood

Clearance

Slower Slower Slower

Effect of

Increasing PEG

Length on

Hydrophilicity

Increases Increases Increases

Note: The specific reaction kinetics can be influenced by the substituents on both the TCO and

the tetrazine, as well as the solvent conditions.

Conclusion
TCO-PEG2-amine is a powerful and versatile tool in the field of bioorthogonal chemistry. Its

combination of a highly reactive TCO moiety for rapid and specific ligation with tetrazines, a

flexible and hydrophilicity-enhancing PEG linker, and a versatile primary amine for conjugation

makes it an invaluable reagent for researchers in biology, chemistry, and medicine. From the

development of next-generation targeted therapeutics like PROTACs and ADCs to the intricate

study of cellular processes through advanced imaging techniques, TCO-PEG2-amine offers a

robust and efficient solution for the precise chemical modification of biomolecules in complex

biological systems. As the field of bioorthogonal chemistry continues to expand, the

applications of well-designed reagents like TCO-PEG2-amine are poised to drive further

innovation and discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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